Cedkathryn B
Overview
Description
Cedkathryn B is a natural product found in Cedrelopsis gracilis with data available.
Scientific Research Applications
Continuous Experimentation and A/B Testing : Ros and Runeson (2018) explored the application of continuous experimentation and A/B testing in various industrial contexts, focusing on software experiments and statistical methods (Ros & Runeson, 2018).
Applications in CEC : Huo and Kok (2008) discussed application-oriented research where CEC is used in various fields including biochemical and pharmaceutical studies, food analysis, and environmental and forensic analysis (Huo & Kok, 2008).
Quality Control of Enantiomeric Drugs : Orlandini et al. (2022) reviewed new trends in the Quality by Design-compliant development of Chiral Capillary Electrophoresis methods for analyzing chiral substances and controlling chiral purity in pharmaceuticals (Orlandini et al., 2022).
Big Data Analytics for Information Systems Research : Müller et al. (2016) discussed the use of big data analytics in information systems research, focusing on the statistical modeling of large, diverse, and dynamic datasets (Müller et al., 2016).
Design of Scientific Research Management Information System : Jie-yun (2010) designed a scientific research management information system for applied undergraduate based on B/S, involving various aspects of research management (Jie-yun, 2010).
properties
Product Name |
Cedkathryn B |
|---|---|
Molecular Formula |
C25H28O7 |
Molecular Weight |
440.5 g/mol |
IUPAC Name |
(1S,2S,3'S,4R,6R,9S,10R)-10-(furan-3-yl)-2',2'-dimethyl-3'-[(2S)-2-methyl-5-oxofuran-2-yl]spiro[5,11-dioxatetracyclo[7.3.1.01,9.02,6]tridecane-4,5'-oxolane]-12-one |
InChI |
InChI=1S/C25H28O7/c1-21(2)17(22(3)7-5-18(26)31-22)11-24(32-21)10-15-16(30-24)4-8-23-13-25(15,23)20(27)29-19(23)14-6-9-28-12-14/h5-7,9,12,15-17,19H,4,8,10-11,13H2,1-3H3/t15-,16-,17+,19+,22+,23-,24-,25-/m1/s1 |
InChI Key |
ZLKNSNBMQLJCPU-AROYWQBSSA-N |
Isomeric SMILES |
C[C@]1(C=CC(=O)O1)[C@H]2C[C@@]3(C[C@@H]4[C@H](O3)CC[C@@]56[C@@]4(C5)C(=O)O[C@H]6C7=COC=C7)OC2(C)C |
Canonical SMILES |
CC1(C(CC2(O1)CC3C(O2)CCC45C3(C4)C(=O)OC5C6=COC=C6)C7(C=CC(=O)O7)C)C |
synonyms |
cedkathryn B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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